Cas no 21512-16-3 (5-Cyanothiophene-2-carboxaldehyde)

5-Cyanothiophene-2-carboxaldehyde structure
21512-16-3 structure
Product Name:5-Cyanothiophene-2-carboxaldehyde
CAS No:21512-16-3
MF:C6H3NOS
MW:137.159119844437
MDL:MFCD09037804
CID:249844
PubChem ID:329765265
Update Time:2025-04-19

5-Cyanothiophene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Formylthiophene-2-carbonitrile
    • 2-Thiophenecarbonitrile,5-formyl-
    • 5-Cyano-2-thiophene carbaldehyde
    • 5-Cyanothiophene-2-carboxaldehyde
    • 5-NITRO-THIOPHENE-2-CARBALDEHYDE
    • 2-cyano-5-formylthiophene
    • 5-cyano-2-thiophene carboxaldehyde
    • 5-Formyl-thiophen-2-carbonitril
    • 5-formyl-thiophene-2-carbonitrile
    • 5-Cyanothiophene-2-carboxyaldehyde
    • 5-Cyano-2-thiophenecarboxaldehyde
    • 2-Thiophenecarbonitrile, 5-formyl-
    • 2-formyl-5-cyanothiophen
    • 2-formyl-5-cyanothiophene
    • 5-cyanothiophene-2-aldehyde
    • 2-cyano-5-formyl-thiophene
    • 5-cyano-thiophen-2-aldehyde
    • 5-cyan0-thiophen-2-aldehyde
    • 5-Formyl-2-thiophenecarbonitrile
    • PZIFYWVUYHMYOA-UHFFFAOYSA-N
    • 5-Cyanothiophe
    • F1133
    • MFCD09037804
    • CHEMBL2229532
    • 5-cyano-2-thiophene carbaldehyde, AldrichCPR
    • 5-Cyanothiophene-2-carboxaldehyde, 97%
    • A879043
    • AMY3040
    • SY110176
    • AKOS005254507
    • 5-Cyano-2-thiophenecarbaldehyde
    • DS-4684
    • CS-W006571
    • SB74068
    • Z1198184365
    • EN300-99378
    • SCHEMBL1467949
    • 21512-16-3
    • DTXSID90483944
    • FT-0719426
    • W-200219
    • GEO-00851
    • BBL102436
    • 5-Formyl-2-thiophenecarbonitrile; 5-Cyano-2-thiophenecarboxaldehyde
    • STL556238
    • DB-066543
    • DTXCID90434754
    • MDL： MFCD09037804
    • Inchi： 1S/C6H3NOS/c7-3-5-1-2-6(4-8)9-5/h1-2,4H
    • InChI Key： PZIFYWVUYHMYOA-UHFFFAOYSA-N
    • SMILES： S1C(C#N)=CC=C1C=O

Computed Properties

  • Exact Mass: 136.99400
  • Monoisotopic Mass: 156.983364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.534
  • Melting Point: 90-95 °C
  • Boiling Point: 297.2°Cat760mmHg
  • Flash Point: 133.5°C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 69.10000
  • LogP: 1.43228

5-Cyanothiophene-2-carboxaldehyde Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III

5-Cyanothiophene-2-carboxaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Cyanothiophene-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VD859-200mg
5-Cyanothiophene-2-carboxaldehyde
 21512-16-3 98%
200mg
 73.0CNY 2021-08-04
TRC
C982260-250mg
5-Cyanothiophene-2-carboxaldehyde
 21512-16-3
250mg
 $ 64.00 2023-09-08
TRC
C982260-500mg
5-Cyanothiophene-2-carboxaldehyde
 21512-16-3
500mg
 $ 115.00 2023-09-08
TRC
C982260-1g
5-Cyanothiophene-2-carboxaldehyde
 21512-16-3
1g
 $ 184.00 2023-09-08
TRC
C982260-5g
5-Cyanothiophene-2-carboxaldehyde
 21512-16-3
5g
 $764.00 2023-05-18
Chemenu
CM199266-5g
5-formylthiophene-2-carbonitrile
 21512-16-3 98%
5g
 $133 2021-08-05
Chemenu
CM199266-10g
5-formylthiophene-2-carbonitrile
 21512-16-3 98%
10g
 $215 2021-08-05
Chemenu
CM199266-25g
5-formylthiophene-2-carbonitrile
 21512-16-3 98%
25g
 $430 2021-08-05
Apollo Scientific
OR480690-1g
5-Cyano-2-thiophene carbaldehyde
 21512-16-3 98+%
1g
 £26.00 2025-03-21
Apollo Scientific
OR480690-5g
5-Cyano-2-thiophene carbaldehyde
 21512-16-3 98+%
5g
 £76.00 2025-03-21

5-Cyanothiophene-2-carboxaldehyde Related Literature

Related Categories

21512-16-3 (5-Cyanothiophene-2-carboxaldehyde) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD